3,4-dichloro-N-{2-[4-ethyl-5-({2-[(4-methyl-3-nitrophenyl)amino]-2-oxoethyl}thio)-4H-1,2,4-triazol-3-yl]ethyl}benzamide
Description
This compound belongs to a class of chemicals that feature complex structures including benzamide, triazole, and nitrophenyl groups. Such molecules are of interest in various fields, including medicinal chemistry and materials science, due to their potential biological activities and unique chemical properties.
Synthesis Analysis
The synthesis of complex molecules like this typically involves multi-step reactions, starting from simpler precursors. Key steps may include the formation of the triazole ring, introduction of nitrophenyl groups, and final assembly with the benzamide moiety. Techniques such as nucleophilic substitution, condensation reactions, and thiation are common (Shibanuma et al., 1980).
Molecular Structure Analysis
The structure of similar compounds is often analyzed using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These methods provide detailed information about the arrangement of atoms, stereochemistry, and molecular conformation (Sharma et al., 2016).
Chemical Reactions and Properties
The presence of functional groups like nitro, triazole, and benzamide in the molecule suggests a range of chemical behaviors. Nitro groups can undergo reduction reactions, triazoles are known for their coordination chemistry and ligand properties, and benzamides can participate in amide bond formation and cleavage reactions (Buzarevski et al., 2014).
Physical Properties Analysis
Physical properties such as melting point, solubility, and crystallinity are influenced by the molecular structure. Compounds with similar structures exhibit distinct physical characteristics depending on their molecular packing, intermolecular forces, and overall molecular geometry (Saeed et al., 2010).
Chemical Properties Analysis
Chemical properties, including reactivity with other chemicals, stability under various conditions, and acidity/basicity, are determined by the functional groups present in the molecule. The compound's reactivity can be explored through studies on its interactions with nucleophiles, electrophiles, and radicals. Specific chemical properties would require experimental studies for accurate determination (Basheer & Rappoport, 2006).
properties
IUPAC Name |
3,4-dichloro-N-[2-[4-ethyl-5-[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]ethyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22Cl2N6O4S/c1-3-29-19(8-9-25-21(32)14-5-7-16(23)17(24)10-14)27-28-22(29)35-12-20(31)26-15-6-4-13(2)18(11-15)30(33)34/h4-7,10-11H,3,8-9,12H2,1-2H3,(H,25,32)(H,26,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGSQPYPSXBQKJD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)C)[N+](=O)[O-])CCNC(=O)C3=CC(=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22Cl2N6O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
537.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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